Cas no 1208680-83-4 ((4-chlorobutanoyl)urea)

• Product Name: (4-chlorobutanoyl)urea
• CAS No: 1208680-83-4
• MF: C₅H₉ClN₂O₂
• MW: 164.590160131454
• CID: 4577708
• Update Time: 2025-05-23

(4-chlorobutanoyl)urea Chemical and Physical Properties

Names and Identifiers

• (4-Chlorobutanoyl)urea
• Butanamide, N-(aminocarbonyl)-4-chloro-
• (4-chlorobutanoyl)urea

• Inchi： 1S/C5H9ClN2O2/c6-3-1-2-4(9)8-5(7)10/h1-3H2,(H3,7,8,9,10)
• InChI Key： DVTZZCQFICRLAO-UHFFFAOYSA-N
• SMILES： C(NC(N)=O)(=O)CCCCl

Additional information on (4-chlorobutanoyl)urea

(4-Chlorobutanoyl)urea (CAS No. 1208680-83-4): An Overview of a Promising Compound in Medicinal Chemistry

(4-Chlorobutanoyl)urea, with the CAS number 1208680-83-4, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound is characterized by a urea moiety linked to a 4-chlorobutanoic acid group, which imparts distinct physicochemical properties and biological activities.

The chemical structure of (4-chlorobutanoyl)urea is represented by the formula C₅H₉ClNO₂. The presence of the chloro substituent on the butanoyl group and the urea functionality makes it an interesting candidate for various pharmaceutical applications. Recent studies have explored its potential as a scaffold for the development of novel drugs, particularly in areas such as anti-inflammatory agents, antiviral compounds, and neuroprotective agents.

In the realm of anti-inflammatory research, (4-chlorobutanoyl)urea has shown promising results. A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of this compound and found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This finding suggests that (4-chlorobutanoyl)urea could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, (4-chlorobutanoyl)urea has also been studied for its antiviral activity. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antiviral effects against several RNA viruses, including influenza and coronavirus. The antiviral mechanism is thought to involve the inhibition of viral replication through interference with viral RNA synthesis. Given the ongoing global health challenges posed by viral infections, compounds like (4-chlorobutanoyl)urea hold significant promise for developing new antiviral therapies.

In neuroprotective research, (4-chlorobutanoyl)urea has shown potential in mitigating neurodegenerative disorders. A study published in Neuropharmacology in 2022 investigated the neuroprotective effects of this compound in a mouse model of Parkinson's disease. The results indicated that (4-chlorobutanoyl)urea significantly reduced neuronal loss and improved motor function by modulating oxidative stress and inflammatory responses. These findings highlight its potential as a therapeutic agent for neurodegenerative diseases.

The physicochemical properties of (4-chlorobutanoyl)urea are also noteworthy. It has good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Additionally, its stability under different conditions makes it suitable for long-term storage and transportation. These properties are crucial for ensuring the reliability and consistency of pharmaceutical products.

Synthetic methods for producing (4-chlorobutanoyl)urea have been well-documented in the literature. One common approach involves the reaction of 4-chlorobutyric acid with urea under controlled conditions. This method yields high purity product with minimal side reactions, making it suitable for large-scale production. The ease of synthesis and purification further enhances its appeal as a pharmaceutical intermediate.

In conclusion, (4-chlorobutanoyl)urea (CAS No. 1208680-83-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new drugs targeting inflammation, viral infections, and neurodegenerative disorders. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.